2-(4-chloro-3-methylphenoxy)-N-(3-phenylpropyl)acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C18H20ClNO2/c1-14-12-16(9-10-17(14)19)22-13-18(21)20-11-5-8-15-6-3-2-4-7-15/h2-4,6-7,9-10,12H,5,8,11,13H2,1H3,(H,20,21)
• InChI Key: JJYXSLZDPFDSAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NCCCC2=CC=CC=C2)Cl
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-(3-phenylpropyl)acetamide is an organic compound that features a phenoxy group substituted with chlorine and methyl groups, and an acetamide moiety linked to a phenylpropyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-(3-phenylpropyl)acetamide typically involves the following steps:

Formation of the phenoxy intermediate: The starting material, 4-chloro-3-methylphenol, is reacted with an appropriate acylating agent to form the phenoxy intermediate.

Amidation reaction: The phenoxy intermediate is then reacted with 3-phenylpropylamine under suitable conditions to form the final acetamide product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(4-chloro-3-methylphenoxy)-N-(3-phenylpropyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chlorine atom in the phenoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phenoxy oxides, while substitution reactions can produce various substituted phenoxy derivatives.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-(3-phenylpropyl)acetamide has several scientific research applications:

Chemistry: It can be used as a building block in organic synthesis for the development of new compounds.

Biology: The compound may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-(3-phenylpropyl)acetamide involves its interaction with specific molecular targets. The phenoxy and acetamide groups may interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

2-(4-chloro-3-methylphenoxy)acetic acid: Similar structure but lacks the phenylpropyl acetamide moiety.

N-(3-phenylpropyl)acetamide: Similar structure but lacks the phenoxy group.

4-chloro-3-methylphenol: The starting material for the synthesis of the compound.

Uniqueness

2-(4-chloro-3-methylphenoxy)-N-(3-phenylpropyl)acetamide is unique due to the combination of the phenoxy group with chlorine and methyl substitutions, and the acetamide moiety linked to a phenylpropyl chain. This unique structure imparts specific chemical and biological properties that distinguish it from similar compounds.